3-(methoxymethyl)-N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2,4-thiadiazol-5-amine

• IUPAC Name: 3-(methoxymethyl)-N-methyl-N-[1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-1,2,4-thiadiazol-5-amine
• InChI: InChI=1S/C14H18N8OS/c1-9-16-17-12-4-5-13(18-22(9)12)21-6-10(7-21)20(2)14-15-11(8-23-3)19-24-14/h4-5,10H,6-8H2,1-3H3
• InChI Key: FCWXCWDPPUHVEI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC(C3)N(C)C4=NC(=NS4)COC
• Molecular Formula: C14H18N8OS
• Molecular Weight: 346.41 g/mol

Description

3-(methoxymethyl)-N-methyl-N-(1-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}azetidin-3-yl)-1,2,4-thiadiazol-5-amine is a useful research compound. Its molecular formula is C14H18N8OS and its molecular weight is 346.41. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

The synthesis of complex heterocyclic compounds has been a subject of interest due to their potential applications in various fields, including medicinal chemistry and materials science. For instance, a study detailed a novel preparation method for thiazolo[5,4-c]pyridines and the synthesis of imidazo[4,5-c]pyridines and oxazolo[4,5-c]pyridines, highlighting the versatility of these heterocycles for further chemical modifications (Katner & Brown, 1990).

Antimicrobial and Antioxidant Activities

Research on pyridazine derivatives, including a focus on [1,2,4]triazolo and thiadiazole frameworks, demonstrated their potential antimicrobial activity against various microorganisms. This suggests that compounds with similar structural motifs may also possess significant antimicrobial properties (El-Mariah, Hosny, & Deeb, 2006). Additionally, compounds containing azole, diazole, oxadiazole, thiadiazole, and triazole fragments have been synthesized and analyzed for their antioxidant and antibacterial activities, indicating the potential for compounds with similar structures to be developed as antioxidants and antibacterials (Anusevičius et al., 2015).

Antiallergy and Anti-inflammatory Applications

Derivatives of [1,3,4]thiadiazolo[3,2-a]-1,2,3-triazolo[4,5-d]pyrimidin-9(3H)-ones were synthesized and evaluated for their antiallergic activities, suggesting the therapeutic potential of such compounds in allergy treatment (Suzuki et al., 1992). Similarly, studies on azetidinoyl and thiazolidinoyl-1,3,4-thiadiazino[6,5-b] indoles have shown promising anti-inflammatory and analgesic activities, highlighting the medicinal applications of heterocyclic compounds in managing inflammation and pain (Bhati & Kumar, 2008).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo[3,4-b][1,3,4]thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

Triazole compounds, which are part of the structure of this compound, are known to bind to various enzymes and receptors in biological systems, showing versatile biological activities .

Biochemical Pathways

Compounds with similar structures have been reported to affect various biochemical pathways, leading to their diverse pharmacological activities .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for compounds with similar structures .

Result of Action

Compounds with similar structures have been reported to exhibit cytotoxic activities against certain cancer cell lines .

Action Environment

The synthesis and antibacterial activity of similar compounds have been studied, suggesting that these factors could potentially influence the action of this compound .